Cas no 2172371-50-3 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2172371-50-3
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6433761
• PubChem ID: 165566449
• Update Time: 2025-05-22

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid
• 2172371-50-3
• EN300-1573152
• 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azetidin-3-yl}oxy)acetic acid

• Inchi： 1S/C23H24N2O6/c26-21(25-11-15(12-25)30-14-22(27)28)9-10-24-23(29)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,24,29)(H,27,28)
• InChI Key： LRUBQKSZRUJIDE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid

Introduction to Compound CAS No. 2172371-50-3: 2-{[1-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanoyl)azetidin-3-yl]oxy}acetic Acid

The compound with CAS No. 2172371-50-3, known as 2-{[1-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanoyl)azetidin-3-yl]oxy}acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an azetidine ring, and a glycolic acid moiety. The integration of these functional groups renders the molecule versatile for various applications, particularly in drug delivery systems and advanced polymer materials.

Recent studies have highlighted the potential of this compound as a building block for peptide-based therapeutics. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of amino acids during the assembly of complex molecules. Researchers have demonstrated that the presence of the azetidine ring enhances the stability and bioavailability of peptide constructs, making this compound an attractive candidate for next-generation drug development.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and ring-closing reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product, aligning with the growing trend toward sustainable and efficient chemical manufacturing practices.

From an applications perspective, 2-{[1-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanoyl)azetidin-3-yl]oxy}acetic acid has shown promise in the development of biodegradable polymers for tissue engineering. Its ability to undergo controlled degradation under physiological conditions makes it ideal for scaffolds that support cell growth and differentiation. Additionally, its compatibility with 3D printing techniques has opened new avenues for personalized medicine.

Recent advancements in computational chemistry have further elucidated the molecular dynamics of this compound. Molecular docking studies reveal that its unique structure allows for strong interactions with target proteins, suggesting potential applications in enzyme inhibition and receptor modulation. These findings underscore the importance of continued research into its pharmacokinetic properties and therapeutic efficacy.

In conclusion, CAS No. 2172371-50 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its intricate design and functional versatility position it as a key player in advancing modern drug discovery and materials innovation.